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Compound of Interest

Compound Name: Elasticamide

Cat. No.: B8019865 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the extraction and quantification of

Elasticamide, a specific ceramide (Cer[AP]), in biological tissue samples using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While a specific, validated method

for Elasticamide has not been published, this protocol is based on well-established and

validated methods for the quantification of other ceramides in tissue.[1][2]

Principle
This method quantifies Elasticamide in tissue homogenates using a robust lipid extraction

procedure followed by sensitive and selective analysis with LC-MS/MS. Tissue samples are

first homogenized and spiked with a non-endogenous internal standard (C17:0 Ceramide) to

correct for matrix effects and procedural losses. Lipids, including Elasticamide, are extracted

using a modified Bligh and Dyer method.[3][4] The extract is then concentrated and analyzed

by reversed-phase liquid chromatography coupled to a tandem mass spectrometer operating in

Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity for

quantitative analysis.[1][5]

Materials and Reagents
Solvents: HPLC-grade or MS-grade Chloroform, Methanol, Acetonitrile, Isopropanol, and

Water. Formic Acid (LC-MS grade).
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Standards:

Elasticamide analytical standard (Source to be determined by the researcher).

Ceramide C17:0 (Internal Standard, IS).

Reagents: Phosphate-buffered saline (PBS), pH 7.4.

Equipment:

Tissue homogenizer (e.g., bead beater or rotor-stator).

Centrifuge capable of 4°C and >3000 x g.

Solvent evaporator (e.g., nitrogen evaporator or SpeedVac).

Vortex mixer.

Analytical balance.

LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher, Waters) equipped with an

electrospray ionization (ESI) source.

Experimental Protocols
Standard Solution Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Elasticamide and C17:0

Ceramide (IS) in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Serially dilute the Elasticamide primary stock with

methanol:acetonitrile (1:1, v/v) to prepare a series of working standard solutions for the

calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the C17:0 Ceramide primary

stock with methanol.

Sample Preparation: Lipid Extraction from Tissue
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This protocol is adapted from the Bligh and Dyer method, suitable for extracting lipids from wet

tissue.[6][7][8]

Tissue Homogenization:

Accurately weigh approximately 50-100 mg of frozen tissue into a homogenization tube.

Add 1.0 mL of ice-cold PBS.

Homogenize the tissue until no visible particles remain. Keep the sample on ice

throughout the process.

Extraction:

Transfer 100 µL of the tissue homogenate to a glass tube.

Add 10 µL of the 100 ng/mL IS working solution.

Add 375 µL of chloroform:methanol (1:2, v/v) to the homogenate.

Vortex vigorously for 2 minutes to create a single-phase mixture.[4]

Add 125 µL of chloroform and vortex for 1 minute.

Add 125 µL of water and vortex for 1 minute to induce phase separation.

Centrifuge at 3000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous

layer, a middle protein disk, and a lower organic layer containing the lipids.

Lipid Collection and Drying:

Carefully collect the lower organic (chloroform) layer using a glass Pasteur pipette,

bypassing the protein disk, and transfer it to a new clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum

concentrator.

Reconstitution:
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Reconstitute the dried lipid extract in 100 µL of the mobile phase (e.g.,

Acetonitrile:Isopropanol:Water 65:30:5, v/v/v).

Vortex for 30 seconds and transfer to an LC autosampler vial for analysis.

LC-MS/MS Analysis
The following are typical starting conditions and should be optimized for the specific instrument

used.

Liquid Chromatography (LC) Conditions:

Column: C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.2% Formic Acid.

Mobile Phase B: Acetonitrile:Isopropanol (60:40, v/v) with 0.2% Formic Acid.[1]

Flow Rate: 0.3 mL/min.

Gradient:

0-1 min: 50% B

1-4 min: Linear gradient to 100% B

4-15 min: Hold at 100% B

15.1-20 min: Return to 50% B (re-equilibration).

Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

Hypothetical MRM Transitions:
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Elasticamide (Precursor > Product):To be determined based on its structure (N-(2'-

hydroxy-26-arachidoyl)-phytosphingosine). For example: m/z 700.7 > 284.3 (Precursor

ion corresponds to [M+H-H₂O]⁺, product ion to the sphingoid base after fragmentation).

C17:0 Ceramide (IS) (Precursor > Product): m/z 552.5 > 264.3.

Key Parameters: Optimize source parameters such as capillary voltage, source

temperature, and gas flows for maximum signal intensity.[9]

Data Presentation and Method Validation
For reliable quantification, the method should be validated according to regulatory guidelines

(e.g., FDA M10).[10][11] Key validation parameters are summarized below.

Table 1: Typical Performance Characteristics for a Ceramide LC-MS/MS Assay (Note: These

are representative values based on published ceramide assays and should be established

specifically for the Elasticamide method.)
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Parameter
Typical Acceptance
Criteria

Example
Performance

Citation

Linearity (r²) ≥ 0.99 0.995 [12]

Range - 1 - 1000 ng/mL [1]

LLOQ

S/N ≥ 10; Accuracy

±20%; Precision

≤20%

1 ng/mL [1]

LOD S/N ≥ 3 0.5 ng/mL (50 pg/mL) [1]

Accuracy (%RE)
Within ±15% (±20% at

LLOQ)
-10.5% to 8.2% [5][12]

Precision (%CV)
≤ 15% (≤20% at

LLOQ)

Intra-day: ≤ 8.9%;

Inter-day: ≤ 11.2%
[5][12]

Recovery (%)
Consistent and

reproducible
75% - 95% [1][2]

Matrix Effect CV ≤ 15%
Within acceptable

limits
[5][12]

Visualizations
Experimental Workflow
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Caption: Workflow for Elasticamide quantification in tissue.
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Potential Mechanism of Action
Elasticamide has been shown to have anti-melanogenic effects.[13][14] This diagram

illustrates a simplified melanogenesis pathway and the potential point of inhibition by

Elasticamide.
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Caption: Proposed inhibition of melanogenesis by Elasticamide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8019865?utm_src=pdf-body
https://www.researchgate.net/publication/362812983_Anti-melanogenic_effects_of_glucosylceramides_and_elasticamide_derived_from_rice_oil_by-products_in_melanoma_cells_melanocytes_and_human_skin
https://pubmed.ncbi.nlm.nih.gov/35986572/
https://www.benchchem.com/product/b8019865?utm_src=pdf-body
https://www.benchchem.com/product/b8019865?utm_src=pdf-body-img
https://www.benchchem.com/product/b8019865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8019865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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